4-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]-N-(furan-2-ylmethyl)butanamide

• IUPAC Name: 4-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]-N-(furan-2-ylmethyl)butanamide
• InChI: InChI=1S/C26H25ClN4O4S/c1-17-10-11-18(14-21(17)27)29-24(33)16-36-26-30-22-8-3-2-7-20(22)25(34)31(26)12-4-9-23(32)28-15-19-6-5-13-35-19/h2-3,5-8,10-11,13-14H,4,9,12,15-16H2,1H3,(H,28,32)(H,29,33)
• InChI Key: BKFGJPYYXHPBLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CCCC(=O)NCC4=CC=CO4)Cl
• Molecular Formula: C26H25ClN4O4S
• Molecular Weight: 525.0 g/mol
• CAS No.: 451465-36-4

Description

4-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]-N-(furan-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C26H25ClN4O4S and its molecular weight is 525.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

Novel hetarylquinolines containing thiazolidine and dihydrothiazole rings were synthesized based on benzene ring–substituted 2-{4-[2-methyl-4-(methylsulfanyl)quinolin-3-yl]butan-2-ylidene}hydrazinocarbothioamides. This research showcases the synthesis and transformations relevant to similar quinazolin derivatives, highlighting their potential in chemical synthesis (Aleqsanyan & Hambardzumyan, 2021).

Multicomponent Synthesis

The study demonstrates the synthesis of substituted 2-(alkylsulfanyl)-4-[furan-2-yl(or thiophen-2-yl)]-5,6,7,8-tetrahydroquinoline-3-carbonitriles through condensation. This multicomponent synthesis approach is significant for the development of complex quinoline derivatives (Dyachenko et al., 2015).

Antiexudative Activity

A study on pyrolin derivatives, including compounds with furan-2-yl groups, highlights their potential antiexudative properties. This research indicates the biological activity of similar compounds in medical applications (Chalenko et al., 2019).

Potential as Tyrosinase Inhibitors

Research on 4-oxoquinazolin-3(4H)-yl)furan-2-carboxamide derivatives, synthesized under ultrasound irradiation, revealed their potent inhibition of the tyrosinase enzyme. This implies potential applications in biochemistry and pharmacology (Dige et al., 2019).

Antimicrobial Applications

The synthesis of 1-{3-[(Furan-2-Ylmethyl)Sulfanyl] Propanoyl}-4-Substituted Thiosemicarbazides and their conversion to 1,2,4-Triazole rings showed antimicrobial activity, indicating possible applications in antimicrobial drug development (Trotsko et al., 2014).

Antihypertensive and Antidiabetic Potential

A study on N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl) benzene sulfonamide derivatives demonstrated their potential as diuretic, antihypertensive, and anti-diabetic agents. This highlights the therapeutic potential of similar quinazoline derivatives (Rahman et al., 2014).